N-(4-ethoxyphenyl)-6-phenanthridinamine

• IUPAC Name: N-(4-ethoxyphenyl)phenanthridin-6-amine
• InChI: InChI=1S/C21H18N2O/c1-2-24-16-13-11-15(12-14-16)22-21-19-9-4-3-7-17(19)18-8-5-6-10-20(18)23-21/h3-14H,2H2,1H3,(H,22,23)
• InChI Key: XDSWVHOLXRDKMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC3=CC=CC=C3C4=CC=CC=C42
• Molecular Formula: C21H18N2O
• Molecular Weight: 314.4 g/mol

Description

N-(4-ethoxyphenyl)-6-phenanthridinamine, commonly known as EPN, is a synthetic organic compound that has been extensively studied for its potential applications in scientific research. EPN is a member of the phenanthridine family of compounds and is characterized by its unique chemical structure, which is composed of two aromatic rings connected by a nitrogen-containing bridge.

Mechanism of Action

The mechanism of action of EPN is not fully understood, but it is believed to involve the intercalation of the compound between the base pairs of DNA and RNA. This intercalation results in a change in the conformation of the DNA and RNA molecules, leading to an increase in fluorescence intensity.
Biochemical and Physiological Effects
EPN has also been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that EPN can inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, EPN has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPN in lab experiments is its high sensitivity and specificity for DNA and RNA. Additionally, EPN is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using EPN is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are a number of potential future directions for research involving EPN. One area of interest is the development of new fluorescent probes based on the structure of EPN, which could have improved sensitivity and specificity for DNA and RNA. Additionally, further studies are needed to fully understand the mechanism of action of EPN and its potential applications in the treatment of diseases such as Alzheimer's and Parkinson's.

Synthesis Methods

The synthesis of EPN typically involves the reaction of 4-ethoxyaniline with phenanthridine in the presence of a catalyst such as palladium on carbon. The resulting compound is then purified using a variety of techniques, including column chromatography and recrystallization.

Scientific Research Applications

EPN has been widely used in scientific research due to its unique properties and potential applications in a variety of fields. One of the most promising areas of research involves the use of EPN as a fluorescent probe for the detection of DNA and RNA. EPN has been shown to bind specifically to DNA and RNA, resulting in a significant increase in fluorescence intensity.